Cas no 1803871-84-2 (1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene)

• Product Name: 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene
• CAS No: 1803871-84-2
• MF: C₉H₁₀F₂
• MW: 156.172509670258
• CID: 5002516
• Update Time: 2025-05-23

1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene

• Inchi： 1S/C9H10F2/c1-6-3-8(5-10)7(2)9(11)4-6/h3-4H,5H2,1-2H3
• InChI Key： YGQAFQYDHODAAF-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(CF)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Additional information on 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene

1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene: A Comprehensive Overview

1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene, also known by its CAS number 1803871-84-2, is a synthetic organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound belongs to the family of fluorobenzenes, which are derivatives of benzene with one or more fluorine atoms attached to the ring. The presence of multiple substituents, including methyl and fluoromethyl groups, makes it a versatile molecule with potential applications in materials science, pharmacology, and electronics.

The molecular formula of 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene is C9H9F3. Its structure consists of a benzene ring with two methyl groups at positions 1 and 4, a fluorine atom at position 2, and a fluoromethyl group (-CH2F) at position 6. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its chemical reactivity and physical properties. The compound is typically synthesized through electrophilic substitution reactions, where the benzene ring undergoes substitution with the desired groups under specific conditions.

Recent studies have explored the electronic properties of 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene, particularly its ability to act as a semiconductor material. Researchers have found that the presence of fluorine atoms enhances the molecule's electron-withdrawing effects, which can improve its performance in organic electronics. For instance, this compound has been tested as a component in organic field-effect transistors (OFETs), where it demonstrated moderate charge carrier mobility. These findings suggest that 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene could be a promising candidate for use in flexible electronics and optoelectronic devices.

In addition to its electronic applications, 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene has shown potential in drug design. The compound's structure allows for interactions with various biological targets, making it a valuable starting material for medicinal chemists. Recent research has focused on its ability to inhibit certain enzymes associated with neurodegenerative diseases. For example, studies have indicated that derivatives of this compound can modulate the activity of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. These findings highlight the importance of further investigation into the pharmacological properties of this compound.

The synthesis of 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. One common method involves the nucleophilic aromatic substitution (NAS) reaction, where the benzene ring is activated by electron-withdrawing groups to facilitate substitution by methyl and fluoromethyl groups. Another approach utilizes Friedel-Crafts alkylation or acylation followed by subsequent modifications to introduce the desired substituents.

The physical properties of 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene are also worth noting. It has a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under normal conditions makes it suitable for storage and handling in laboratory settings.

In conclusion, 1,4-Dimethyl-2-fluoro-6-(fluoromethyl)benzene, with its CAS number 1803871-84-2, is a multifaceted compound with applications spanning materials science, pharmacology, and electronics. Its unique structure and chemical properties make it an intriguing subject for further research and development. As advancements in synthetic chemistry continue to evolve, this compound is likely to find new uses in various industries.